Ingavirin

• CAS No.: 219694-63-0
• Product Name: Ingavirin
• Molecular Formula: C10H15N3O3
• Molecular Weight: 225.24 g/mol
• IUPAC Name: 5-[2-(1H-imidazol-5-yl)ethylamino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C10H15N3O3/c14-9(2-1-3-10(15)16)12-5-4-8-6-11-7-13-8/h6-7H,1-5H2,(H,11,13)(H,12,14)(H,15,16)
• Standard InChIKey: KZIMLUFVKJLCCH-UHFFFAOYSA-N
• SMILES: C1=C(NC=N1)CCNC(=O)CCCC(=O)O
• Canonical SMILES: C1=C(NC=N1)CCNC(=O)CCCC(=O)O
• Appearance: Solid powder
• Description: Ingavirin is a novel inhibitor of the influenza virus reproduction, inhubiting the formation of the virus specific hemagglutinin.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 6-(2-(1H-imidazol-4-yl)ethylamino)-5-oxohexanoic acid; dicarbamin; Ingavirin; pentanedioic acid imidazolyl ethanamide; vitaglutam
• Reference: 1: Kuznetsova OY, Gorshenina AP, Maksimovskaya LN. [Prevention of the recurrent herpetic stomatitis in employees of Kazan city industrial enterprises frequently suffering from acute respiratory viral infections]. Stomatologiia (Mosk). 2016;95(5):24-26. Russian. PubMed PMID: 27876718.; 2: Shul'diakov AA, Liapina EP, Kuznetsov VI. [Current principles in the chemoprophylaxis of acute respiratory viral infections]. Ter Arkh. 2013;85(11):27-33. Russian. PubMed PMID: 24432596.; 3: Mochalova AS, Koroleva IA. [Clinical and economic analysis of the feasibility of using Dicarbamine for the prevention of the toxic effects of antineoplastic chemotherapy]. Vopr Onkol. 2013;59(5):637-41. Russian. PubMed PMID: 24260894.; 4: Moiseeva IIa, Ionicheva LV, Nikishin SA, Rodina OP, Vodop'ianova OA, Nebol'sin VE. [A comparative study of the myeloprotective effect of dicarbamine and leucostim in experimental post-radiation bone marrow syndrome]. Vopr Onkol. 2013;59(4):498, 500-4. Russian. PubMed PMID: 24032227.; 5: Moiseeva IIa, Zinov'ev AI, Ionicheva LV, Nikishin SA, Nebol'sin VE. [Comparative study of the hemato-protective effect of Dicarbamine and Leykostime in experimental radiation damage to the blood system]. Vopr Onkol. 2013;59(2):71-4, 76-7. Russian. PubMed PMID: 23814853.; 6: Moiseeva IIa, Ionicheva LV, Nikishin SA, Zinov'ev AI, Nebol'sin VE. [Modification of hematosupressive action of ionizing radiation by dicarbamine]. Vopr Onkol. 2013;59(1):99, 101-4. Russian. PubMed PMID: 23814834.; 7: Konstantinov DIu, Konstantinova EA, Strebkova EA, Popova LL, Suzdal'tsev AA. [Individualization of antiviral treatment of chronic hepatitis]. Eksp Klin Gastroenterol. 2013;(6):29-34. Russian. PubMed PMID: 24772857.; 8: Zarubaeva VV, Garshinina AV, Kalinina NA, Beliaeskaia SV, Sirotkin AK, Nebol'sin VE, Kuselev OI, Reĭkhart DV. [The effect of ingavirin on the ultrastructural properties of morphogenesis of parainfluenza in vitro and in vivo]. Vopr Virusol. 2012 Sep-Oct;57(5):32-8. Russian. PubMed PMID: 23248857.; 9: Zarubaev VV, Slita AV, Sirotkin AK, Beliavskaia SV, Nebol'sin VE, Reĭkhart DV, Kiselev OI. [Effect of Ingavirin on the ultrastructure of the morphogenesis of adenovirus infection in vivo]. Vopr Virusol. 2012 May-Jun;57(3):17-23. Russian. PubMed PMID: 22905422.; 10: Ivanova OV. [Dicarbamine as a hemoprotective agent in patients with hemoblastoses treated with chemotherapy]. Vopr Onkol. 2012;58(3):416-9. Russian. PubMed PMID: 22888661.; 11: Zarubaev VV, Garshinina AV, Kalinina NA, Beliaevskaia SV, Nebol'sin VE, Kiselev OI, Reĭkhart DV. [Ingavirin treatment of experimental parainfluenza pneumonia in Syrian hamsters]. Vopr Virusol. 2012 Mar-Apr;57(2):35-9. Russian. PubMed PMID: 22834146.; 12: Moiseeva IIa, Zinov'ev AI, Nikishin SA, Nebol'sin VE. [Hematoprotective effectiveness of dicarbamin in experimental post-radiation bone marrow syndrome]. Vopr Onkol. 2012;58(1):81-4. Russian. PubMed PMID: 22629834.; 13: Isaeva EI, Nebol'sin VE, Kozulina IS, Morozova OV. [In vitro investigation of the antiviral activity of Ingavirin against human metapneumovirus]. Vopr Virusol. 2012 Jan-Feb;57(1):34-8. Russian. PubMed PMID: 22624471.; 14: Zarubaev VV, Slita AV, Beliaevskaia SV, Nebol'sin VE, Kiselev OI, Reĭkhart DV. [Antiviral activity of Ingavirin on an animal model for experimental disseminated adenovirus infection]. Vopr Virusol. 2011 Nov-Dec;56(6):23-7. Russian. PubMed PMID: 22359945.; 15: Dzhabarov FR, Rozenko LIa, Gus'kova NK. [Potential hemoprotective effect of dicarbamin in chemoradiotherapy for malignant tumors]. Vopr Onkol. 2012;58(4):572-7. Russian. PubMed PMID: 23607219.; 16: Mochalova AS, Koroleva IA. [Prevention of neutropenia during adjuvant taxotere therapy for breast cancer]. Vopr Onkol. 2012;58(6):813-6. Russian. PubMed PMID: 23600309.; 17: Moiseeva IIa, Zinov'ev AI, Ionicheva LV, Nikishin SA, Nebol'sin VE, Kinzirskaia IuV. [Effect of dicarbamine on medullary hemopoiesis in experimental post-irradiation bone-marrow syndrome]. Vopr Onkol. 2012;58(5):663-6. Russian. PubMed PMID: 23600285.; 18: Raĭkhlin NT, Bukaeva IA, Sitdikova SM, Nebol'sin VE. [Hemoprotection with dicarbamine: shielding of bone marrow hemopoietic cells from apoptosis and induction of cell differentiation in myelosuppressive effect of cyclophosphamide]. Vopr Onkol. 2011;57(4):497-500. Russian. PubMed PMID: 22191241.; 19: Zarubaev VV, Beliaevskaia SV, Sirotkin AK, Anfimov PM, Nebol'sin VE, Kiselev OI, Reĭkhart DV. [In vitro and in vivo effects of ingavirin on the ultrastructure and infectivity of influenza virus]. Vopr Virusol. 2011 Sep-Oct;56(5):21-5. Russian. PubMed PMID: 22171473.; 20: Kolobukhina LV, Merkulova LN, Shchelkanov MIu, Burtseva EI, Lavrishcheva VV, Samokhvalov EI, Al'khovskiĭ SV, Prilipov AG, Proshina ES, Avdeev SN, Sutochnikova OA, Bazarova MV, Kelli EI, Tserukalova ND, Blank IA, Shestakova OM, Kolivashko ON, Arseneva TV, Ambrosi OE, Shul'diakov AA, Popov AF, Simakova AI, Malyshev NA, Chuchalin AG, L'vov DK. [Pandemic influenza in Russia: specific features of clinical course and the absence of early etiotropic therapy as a risk factor of severe forms of the disease]. Ter Arkh. 2011;83(9):48-53. Russian. PubMed PMID: 22145388.
• PubChem Compound: 9942657
• Last Modified: Nov 11 2021